N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-(dimethylamino)naphthalen-1-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H24N2O4/c1-24(2)18-11-10-17(15-8-6-7-9-16(15)18)23-22(25)14-12-19(26-3)21(28-5)20(13-14)27-4/h6-13H,1-5H3,(H,23,25)
• InChI Key: LEWMILQFOWQZMO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C2=CC=CC=C21)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide, also known as DMAN, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the benzamide family of compounds, which are known for their diverse range of biological activities. DMAN has been shown to have a number of interesting properties, including its ability to selectively bind to certain proteins and its potential as a fluorescent probe for imaging studies. In

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide is not well understood, but it is thought to involve the binding of the compound to specific proteins. N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has been shown to selectively bind to certain proteins, including the protein kinase C isoform PKCα. The binding of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide to PKCα has been shown to inhibit the activity of this enzyme, which plays a role in a variety of cellular processes. The exact mechanism by which N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide binds to PKCα is not yet known, but it is thought to involve interactions between the compound and specific amino acid residues in the protein.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has been shown to have a number of biochemical and physiological effects, including its ability to selectively bind to certain proteins and inhibit their activity. In addition to its effects on PKCα, N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has also been shown to inhibit the activity of other protein kinases, including Akt and ERK. These enzymes play important roles in a variety of cellular processes, including cell growth and survival. N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has also been shown to have anti-inflammatory effects, which may be related to its ability to inhibit the activity of certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide is its ability to selectively bind to certain proteins, making it an ideal candidate for use in protein labeling studies. Additionally, N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has been shown to have a high degree of selectivity for certain protein targets, which can be useful in drug discovery efforts. However, there are also limitations to the use of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide in lab experiments. One limitation is that N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide is a relatively large compound, which can limit its ability to penetrate cell membranes and access intracellular targets. Additionally, the synthesis of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide can be challenging and time-consuming, which can limit its availability for use in lab experiments.

Future Directions

There are several future directions for research involving N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide. One area of interest is the development of new synthesis methods that are more efficient and scalable. Additionally, there is interest in exploring the use of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide in imaging studies, particularly in the development of new probes for use in live-cell imaging. Another area of interest is the use of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide in drug discovery efforts, particularly in the identification of compounds that target specific protein kinases. Finally, there is interest in exploring the potential therapeutic applications of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide, particularly in the treatment of cancer and other diseases.

Scientific Research Applications

N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has been used in a variety of scientific research applications, including protein labeling, imaging studies, and drug discovery. One of the most promising applications of N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide is its use as a fluorescent probe for imaging studies. N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has been shown to selectively bind to certain proteins, making it an ideal candidate for use in protein labeling studies. Additionally, N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has been used in drug discovery efforts to identify compounds that bind to specific protein targets. N-[4-(dimethylamino)-1-naphthyl]-3,4,5-trimethoxybenzamide has also been used in studies investigating the role of certain proteins in disease states, such as cancer.